Cas no 85916-26-3 (S-Phenyl-D-cysteine)

• Product Name: S-Phenyl-D-cysteine
• CAS No: 85916-26-3
• MF: C₁₂H₂₅ClN₂O₂
• MW: 264.792102575302
• CID: 60921
• PubChem ID: 44828597
• Update Time: 2025-10-31

S-Phenyl-D-cysteine Chemical and Physical Properties

Names and Identifiers

• (S)-1-Boc-3-Dimethylaminomethylpyrrolidine hydrochloride
• AKOS015922999
• 2-Methyl-2-propanyl (3S)-3-[(dimethylamino)methyl]-1-pyrrolidinecarboxylate hydrochloride (1:1)
• AKOS015898238
• tert-Butyl (S)-3-((dimethylamino)methyl)pyrrolidine-1-carboxylate hydrochloride
• 1246643-15-1
• (S)-1-Boc-3-Dimethylaminomethylpyrrolidinehydrochloride
• (S)-1-boc-3-dimethylaminomethylpyrrolidine HCl
• A890397
• 85916-26-3
• tert-butyl (3S)-3-[(dimethylamino)methyl]pyrrolidine-1-carboxylate;hydrochloride
• S-1-BOC-3-DIMETHYLAMINOMETHYL-PYRROLIDINE-HCl
• S-Phenyl-D-cysteine

• Inchi： 1S/C12H24N2O2.ClH/c1-12(2,3)16-11(15)14-7-6-10(9-14)8-13(4)5;/h10H,6-9H2,1-5H3;1H/t10-;/m0./s1
• InChI Key： VMAMYHJAFNEBOM-PPHPATTJSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC[C@@H](CN(C)C)C1)=O

Computed Properties

• Exact Mass: 264.1604557g/mol
• Monoisotopic Mass: 264.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78000
• LogP: 1.74290

Additional information on S-Phenyl-D-cysteine

Exploring the Potential of S-Phenyl-D-Cysteine: A Comprehensive Overview

S-Phenyl-D-Cysteine, also known as D-Cysteine with a phenyl group substitution, is a fascinating compound with the CAS number 85916-26-3. This amino acid derivative has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including pharmaceuticals, cosmetics, and nutrition. In this article, we delve into the latest research findings and explore the multifaceted nature of this compound.

The structure of S-Phenyl-D-Cysteine is characterized by a sulfur atom attached to a phenyl group, which imparts distinct chemical and biological properties. Recent studies have highlighted its role as a precursor to glutathione, a key antioxidant in the human body. This makes it an invaluable component in formulations aimed at combating oxidative stress and promoting overall health. Researchers have also investigated its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most promising areas of research involves the use of S-Phenyl-D-Cysteine in drug delivery systems. Its ability to enhance bioavailability and reduce toxicity has made it an attractive candidate for targeted therapies. For instance, studies have shown that when incorporated into nanoparticles, it can significantly improve the efficacy of anticancer drugs by delivering them directly to tumor cells while minimizing systemic side effects.

In the cosmetics industry, S-Phenyl-D-Cysteine has found applications as a skin whitening agent due to its inhibitory effects on tyrosinase activity. This enzyme is responsible for melanin synthesis, and its suppression can lead to lighter and more even skin tone. Recent clinical trials have demonstrated that formulations containing this compound can achieve noticeable results within a short period without causing adverse effects.

Nutritional supplements incorporating S-Phenyl-D-Cysteine are another growing area of interest. Its role in supporting immune function and enhancing detoxification processes makes it a valuable addition to wellness products. Moreover, its ability to chelate heavy metals has led to its use in detoxification regimens aimed at improving liver health.

The synthesis of S-Phenyl-D-Cysteine involves several steps, including the isolation of D-cysteine from natural sources or through chemical synthesis followed by substitution with a phenyl group. Advances in biotechnological methods have made this process more efficient and cost-effective, paving the way for large-scale production.

From a safety standpoint, studies have shown that S-Phenyl-D-Cysteine is well-tolerated at recommended doses. However, further research is needed to fully understand its long-term effects and potential interactions with other compounds. Regulatory agencies are closely monitoring its use in various applications to ensure compliance with safety standards.

In conclusion, S-Phenyl-D-Cysteine represents a versatile compound with immense potential across multiple industries. As research continues to uncover new applications and mechanisms of action, it is poised to play an increasingly important role in modern science and technology.